Cas no 52206-51-6 (2-Methyl-1,3-benzoxazole-6-sulfonyl Chloride)

• Product Name: 2-Methyl-1,3-benzoxazole-6-sulfonyl Chloride
• CAS No: 52206-51-6
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 1576163
• PubChem ID: 54593942
• Update Time: 2025-09-21

2-Methyl-1,3-benzoxazole-6-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolesulfonyl chloride, 2-methyl-
• SCHEMBL610347
• 2-methylbenzoxazole-6-sulfonyl chloride
• 2-methyl-6-benzoxazolesulfonyl chloride
• AKOS006335716
• 52206-51-6
• 2-methylbenzo[d]oxazole-6-sulfonyl chloride
• 2-methyl-1,3-benzoxazole-6-sulfonyl chloride
• VS-0365
• CS-0261672
• G49576
• EN300-79482
• 2-methyl-1,3-benzoxazole-6-sulfonylchloride
• NHBYTQPVOGBVBM-UHFFFAOYSA-N
• DS-016460
• GS3168
• 2-Methyl-1,3-benzoxazole-6-sulfonyl Chloride

• Inchi： 1S/C8H6ClNO3S/c1-5-10-7-3-2-6(14(9,11)12)4-8(7)13-5/h2-4H,1H3
• InChI Key： NHBYTQPVOGBVBM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)OC(C)=N2)(=O)=O

Computed Properties

• Exact Mass: 230.97578
• Monoisotopic Mass: 230.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 60.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methyl-1,3-benzoxazole-6-sulfonyl Chloride

6-Benzoxazolesulfonyl Chloride, 2-Methyl: A Comprehensive Overview

The compound 6-Benzoxazolesulfonyl chloride, 2-methyl (CAS No. 52206-51-6) is a highly specialized chemical entity that has garnered significant attention in the field of pharmaceuticals and biotechnology. This article provides an in-depth exploration of its structure, synthesis, applications, and recent advancements in its utilization.

Benzoxazole sulfonyl chloride derivatives have emerged as important intermediates in drug discovery due to their unique reactivity and versatility in forming various bioactive molecules. Among these, 6-Benzoxazolesulfonyl chloride, 2-methyl stands out for its potential in medicinal chemistry, particularly in the development of sulfonamides, which are widely used as antibacterial agents.

Recent studies have highlighted the importance of benzoxazole sulfonyl chlorides in the synthesis of sulfonated aromatic compounds. These compounds are known for their ability to form stable bonds with amines and other nucleophiles, making them valuable in the construction of complex molecules with therapeutic potential.

One of the most promising applications of 6-Benzoxazolesulfonyl chloride, 2-methyl is in the development of selective sulfonamides for the treatment of bacterial infections. Research published in 2023 has demonstrated that this compound can serve as a key intermediate in the synthesis of sulfonamides with improved potency and reduced toxicity.

Furthermore, benzoxazole sulfonyl chlorides have been explored for their potential in oncology. The ability of these compounds to form stable sulfonamide bonds with amino groups has led to the development of targeted therapies that can selectively inhibit cancer cell growth.

In terms of synthesis, 6-Benzoxazolesulfonyl chloride, 2-methyl is typically prepared via a multi-step process involving the reaction of benzoxazole derivatives with chlorinating agents. The methyl substituent at position 2 enhances the reactivity of the sulfonyl group, making it more amenable to nucleophilic substitution reactions.

Recent advancements in sulfonylation chemistry have further expanded the utility of this compound. Innovations in catalyst design and reaction conditions have enabled the efficient synthesis of benzoxazole sulfonyl chlorides with high yields and excellent purity, which is critical for their use in drug discovery.

Another area of interest is the pharmacokinetics of compounds derived from 6-Benzoxazolesulfonyl chloride, 2-methyl. Studies have shown that these sulonamides exhibit favorable absorption and bioavailability profiles, making them attractive candidates for further preclinical development.

In conclusion, 6-Benzoxazolesulfonyl chloride, 2-methyl (CAS No. 52206-51-6) represents a valuable tool in the arsenal of medicinal chemists. Its unique properties and wide range of applications make it a key player in the development of new drugs, particularly in the areas of antibacterial and oncological therapies.